Cas no 4252-32-8 (N-Formyl-2-phenylacetamide)

• Product Name: N-Formyl-2-phenylacetamide
• CAS No: 4252-32-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1091587
• PubChem ID: 3268658
• Update Time: 2025-04-24

N-Formyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Formyl-2-phenylacetamide
• Benzeneacetamide, N-formyl-
• N-Formylphenylacetamide
• LLXPNYVWDXGYFA-UHFFFAOYSA-N
• 4252-32-8
• N-formyl-2-phenyl-acetamide
• DTXSID10390863
• AKOS006344526
• SCHEMBL2750185

• Inchi： 1S/C9H9NO2/c11-7-10-9(12)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,10,11,12)
• InChI Key： LLXPNYVWDXGYFA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Additional information on N-Formyl-2-phenylacetamide

N-Formyl-2-phenylacetamide (CAS No. 4252-32-8): A Comprehensive Overview

N-Formyl-2-phenylacetamide, also known by its CAS registry number 4252-32-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a formyl group attached to an acetamide moiety, further substituted with a phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The molecular formula of N-Formyl-2-phenylacetamide is C10H11NO, and its molecular weight is approximately 165.19 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point ranging between 100°C and 110°C. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in various synthetic reactions and analytical techniques.

Recent studies have explored the potential of N-Formyl-2-phenylacetamide in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in generating derivatives that exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, N-Formyl-2-phenylacetamide has been investigated for its potential in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymer-based materials. A 2023 research article in Polymer Chemistry demonstrated that incorporating this compound into polymer networks enhances their mechanical properties and thermal stability, opening new avenues for its use in advanced materials.

The synthesis of N-Formyl-2-phenylacetamide typically involves a multi-step process that begins with the preparation of 2-phenylacetic acid. This intermediate is then subjected to amidation reactions using formic acid derivatives, followed by purification steps to isolate the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the fate and transport of N-formylated compounds like this one is crucial for assessing their potential impact on ecosystems. Studies conducted in 2023 have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, producing innocuous byproducts such as carbon dioxide and water. These findings are significant for industries utilizing this compound, as they provide insights into sustainable practices for waste management.

In conclusion, N-formylated compounds, particularly N-formylated acetamides, continue to be a focal point for scientific exploration due to their versatile chemical properties and wide-ranging applications. As research progresses, it is anticipated that new discoveries will further expand the utility of CAS No. 4252-32-8 across diverse fields, from drug discovery to advanced material development.